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Compound of Interest

Compound Name: Pigment Red 31

Cat. No.: B1584407 Get Quote

An Inter-laboratory Comparison Guide to the Characterization of Pigment Red 31

This guide provides a comprehensive overview of the physicochemical properties of Pigment
Red 31 and compares it with two common alternatives, Pigment Red 170 and Pigment Violet

19. The information presented is intended for researchers, scientists, and professionals in the

drug development field who utilize pigments in their work. This document summarizes key

quantitative data, details experimental protocols for characterization, and provides a visual

representation of the analytical workflow.

Data Presentation
The performance characteristics of Pigment Red 31 and its alternatives are summarized in the

tables below. These values are compiled from various technical data sheets and scientific

publications.

Table 1: Physicochemical Properties
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Property Pigment Red 31 Pigment Red 170 Pigment Violet 19

C.I. Name Pigment Red 31 Pigment Red 170 Pigment Violet 19

C.I. Number 12360 12475 73900

CAS Number 6448-96-0 2786-76-7 1047-16-1

Molecular Formula C₃₁H₂₃N₅O₆ C₂₆H₂₂N₄O₄ C₂₀H₁₂N₂O₂

Molecular Weight 561.54 g/mol 454.48 g/mol 312.32 g/mol

Density 1.3 - 1.4 g/cm³[1] ~1.37 g/cm³ 1.45 - 1.51 g/cm³[2]

Oil Absorption 45 - 50 ml/100g[1] 35 - 45 ml/100g[3] 45 - 65 ml/100g[4]

pH Value 6.5 - 7.0[5][6] 6.5 - 7.5[3] 6.0 - 8.0

Table 2: Fastness and Resistance Properties

Property Pigment Red 31 Pigment Red 170 Pigment Violet 19

Light Fastness (1-8) 6 - 8[1][5][6] 7 - 8 7 - 8

Heat Resistance 160 - 180°C[1][6] 180 - 240°C[3] 260°C

Water Resistance (1-

5)
4 - 5[6][7] 5 5

Acid Resistance (1-5) 5[7] 5[3] 5[4]

Alkali Resistance (1-5) 5[7] 5[3] 5[4]

Experimental Protocols
Detailed methodologies for the key experiments cited in the characterization of these pigments

are provided below.

Fourier-Transform Infrared (FTIR) Spectroscopy
FTIR spectroscopy is employed to identify the functional groups present in the pigment,

providing a unique molecular fingerprint.
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Sample Preparation: A small amount of the dry pigment powder is placed directly onto the

diamond crystal of an Attenuated Total Reflectance (ATR) accessory.

Instrumentation: A Nicolet iS50 FTIR spectrometer or equivalent is used.

Measurement Parameters:

Spectral Range: 4000-400 cm⁻¹

Resolution: 4 cm⁻¹

Number of Scans: 16 to 256 scans are co-added to improve the signal-to-noise ratio.

Mode: Attenuated Total Reflectance (ATR).

Thermogravimetric Analysis (TGA)
TGA is utilized to determine the thermal stability of the pigment by measuring its weight change

as a function of temperature.

Sample Preparation: A small, accurately weighed sample of the pigment (typically 5-10 mg)

is placed in a ceramic or platinum crucible.

Instrumentation: A TA Instruments Q500 TGA or equivalent is used.

Measurement Parameters:

Temperature Range: Ambient to 800°C.

Heating Rate: A linear heating rate of 10°C/min is typically employed.

Atmosphere: The analysis is conducted under a controlled atmosphere, usually nitrogen

(inert) or air (oxidative), at a flow rate of 50-100 mL/min.

X-ray Diffraction (XRD)
XRD is used to analyze the crystalline structure of the pigment, which can help in identifying

the specific polymorph and assessing its purity.
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Sample Preparation: The dry pigment powder is gently packed into a sample holder to

ensure a flat, smooth surface.

Instrumentation: A Bruker D8 Advance diffractometer with a Cu Kα radiation source or

equivalent is used.

Measurement Parameters:

Radiation: Cu Kα (λ = 1.5406 Å).

Scan Range (2θ): 5° to 65°.

Scan Speed: A continuous scan rate of 2°/min is commonly used.

Voltage and Current: The X-ray tube is typically operated at 40 kV and 40 mA.

Mandatory Visualization
The following diagram illustrates a typical experimental workflow for the comprehensive

characterization of a pigment sample.
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Caption: Experimental workflow for pigment characterization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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